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Compound of Interest

Compound Name: Tirilazad

Cat. No.: B025892

Executive Summary

Tirilazad mesylate (U-74006F) is a synthetic, non-glucocorticoid, 21-aminosteroid (lazaroid)
developed for its potent neuroprotective properties.[1] Its primary mechanism of action centers
on the inhibition of iron-dependent lipid peroxidation and scavenging of free radicals, which are
critical contributors to secondary cell damage following central nervous system (CNS) injuries.
[1][2][3] Investigated for acute ischemic stroke, subarachnoid hemorrhage (SAH), and
traumatic brain injury (TBI), tirilazad mesylate has shown promise in preclinical models but has
yielded mixed results in human clinical trials.[1][2][3] This document provides an in-depth
technical overview of tirilazad mesylate, including its mechanism of action, pharmacokinetic
profile, and a summary of key experimental findings, to inform researchers and drug
development professionals.

Core Mechanism of Action

Tirilazad mesylate exerts its neuroprotective effects primarily through the inhibition of lipid
peroxidation and scavenging of reactive oxygen species (ROS).[2][3][4] Unlike corticosteroids,
its action is independent of glucocorticoid receptors, thereby avoiding associated side effects.
[5] The molecule intercalates into the lipid bilayer of cell membranes, where it mitigates the
damaging cascade of oxidative stress.[5]

The proposed mechanisms of action include:
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Inhibition of Lipid Peroxidation: Tirilazad mesylate effectively halts the chain reaction of lipid
peroxidation, a major cause of cell membrane damage following ischemic or traumatic injury.

[21(31[4]

Free Radical Scavenging: It directly scavenges lipid peroxyl and hydroxyl radicals,
neutralizing their damaging effects.[1]

Membrane Stabilization: By localizing within the cell membrane, it helps to maintain
membrane fluidity and integrity.[1][6][7]

Preservation of Endogenous Antioxidants: It aids in maintaining levels of endogenous
antioxidants, such as vitamins E and C.[1]

Modulation of Inflammatory Responses: While secondary to its antioxidant effects, tirilazad
mesylate can help reduce edema and cellular infiltration associated with inflammation.[2]

Calcium Homeostasis: It has been suggested to play a role in regulating cellular calcium
concentrations, which are often dysregulated during oxidative stress.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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